2-cyclopentylidene-5-hydroxybenzofuran-3(2H)-one

• IUPAC Name: 2-cyclopentylidene-5-hydroxy-1-benzofuran-3-one
• InChI: InChI=1S/C13H12O3/c14-9-5-6-11-10(7-9)12(15)13(16-11)8-3-1-2-4-8/h5-7,14H,1-4H2
• InChI Key: MLCCBUAFUVHHQM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=C2C(=O)C3=C(O2)C=CC(=C3)O)C1
• Molecular Formula: C13H12O3
• Molecular Weight: 216.23 g/mol

Description

2-cyclopentylidene-5-hydroxybenzofuran-3(2H)-one, commonly known as BHFF, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic properties. BHFF belongs to the class of benzofuran derivatives and has been found to exhibit significant antioxidant, anti-inflammatory, and neuroprotective effects.

Scientific Research Applications

1. Catalytic Applications

In the field of catalysis, 2-cyclopentylidene-5-hydroxybenzofuran-3(2H)-one derivatives have been utilized. For instance, a Rhodium-catalyzed tandem annulation and (5 + 1) cycloaddition using 3-Hydroxy-1,4-enyne as the new 5-carbon component has been reported. This process efficiently prepares substituted carbazoles, dibenzofurans, and tricyclic compounds containing a cyclohexadienone moiety (Li, Song, & Tang, 2013). Similarly, a Palladium-catalyzed benzoquinone C-H functionalization/cyclization strategy with terminal alkynes was employed for synthesizing biologically relevant 2,3-disubstituted 5-hydroxybenzofuran derivatives (Ichake, Konala, Kavala, Kuo, & Yao, 2017).

2. Potential in Drug Development

3-Acyl-5-hydroxybenzofuran derivatives have been explored as potential anti-estrogen breast cancer agents. Novel derivative compounds showed different antiproliferative activities against human breast cancer MCF-7 cells, indicating the potential of this scaffold in drug development (Li et al., 2013). Additionally, novel Anticholinesterases based on Furobenzofuran and Methanobenzodioxepine skeletons have been assessed for anticholinesterase action against human enzymes, showing potential as inhibitors (Luo et al., 2005).

3. Synthesis and Structural Studies

Studies have focused on the efficient synthesis of 3-acyl-5-hydroxybenzofurans via copper(II) triflate-catalyzed cycloaddition, demonstrating operationally straightforward and expedient methods (Mothe, Susanti, & Chan, 2010). Additionally, research on the synthesis of 5-Hydroxybenzofurans via tandem in situ oxidative coupling and cyclization has been conducted, focusing on functionalization directly to aromatic C(sp2)-H of hydroquinones (Lin et al., 2022).

4. Molecular Mechanism Studies

Research has also delved into the kinetics and mechanism of hydrolysis of benzofuran derivatives, such as 3-diazobenzofuran-2-one, and its product, 3-hydroxybenzofuran-2-one. These studies contribute significantly to the understanding of the chemical properties and reactivity of these compounds (Chiang, Kresge, & Meng, 2002).